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Compound of Interest

Compound Name: Csf1R-IN-8

Cat. No.: B12405989 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Csf1R-IN-8 is not publicly available. The

following guidance is based on best practices for handling potent, small molecule kinase

inhibitors in a research laboratory setting. It is imperative to conduct a risk assessment specific

to your facility and experimental procedures. This information is for research use only and not

intended for therapeutic or diagnostic use.[1][2]

Csf1R-IN-8 is a potent inhibitor of the colony-stimulating factor 1 receptor (CSF1R).[1][3] As

with many kinase inhibitors, it should be handled with care to minimize exposure. The health

and safety risks associated with this specific compound have not been fully elucidated.[4]

Therefore, treating it as a hazardous substance is a prudent approach.

Chemical and Physical Properties
A summary of the known properties of Csf1R-IN-8 is provided below.

Property Value

Molecular Formula C₂₄H₂₂N₄O₄

Molecular Weight 430.46 g/mol

Appearance Crystalline solid

Storage Store at -20°C
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Source: MedChemExpress[1]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is crucial for minimizing exposure risk. The following table

outlines recommended PPE for various tasks involving Csf1R-IN-8. For any task with the

potential for aerosol generation, a certified chemical fume hood or a Class II Biosafety Cabinet

should be utilized.[5]

Task Recommended PPE

Receiving and Unpacking - Nitrile gloves

Weighing and Aliquoting (Solid Form)

- Double nitrile gloves- Chemical-resistant lab

coat or gown- Safety glasses with side shields

or chemical splash goggles- N95 respirator (if

not handled in a fume hood or ventilated

enclosure)

Solubilization and Dilution

- Double nitrile gloves- Chemical-resistant lab

coat or gown- Chemical splash goggles or a

face shield- Work within a certified chemical

fume hood

Cell Culture and In Vitro Assays - Nitrile gloves- Lab coat- Safety glasses

Waste Disposal

- Nitrile gloves- Chemical-resistant lab coat or

gown- Safety glasses with side shields or

chemical splash goggles

It is important to use PPE made of materials that have been tested for resistance to the

chemicals being handled.[5] Disposable PPE should not be reused.[6]

Experimental Workflow and Handling
The following diagram illustrates a standard workflow for handling a potent research compound

like Csf1R-IN-8.
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General Handling Workflow for Csf1R-IN-8

Preparation
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Caption: General handling workflow for Csf1R-IN-8.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b12405989?utm_src=pdf-body-img
https://www.benchchem.com/product/b12405989?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12405989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Management Plan
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

contamination.

For a small spill of solid Csf1R-IN-8:

Evacuate and Secure: Alert others in the immediate area and restrict access.

Don PPE: At a minimum, wear double nitrile gloves, a chemical-resistant gown, and safety

goggles. An N95 respirator is recommended.

Contain the Spill: Gently cover the spill with absorbent pads or paper towels to prevent the

powder from becoming airborne.

Clean the Area: Carefully wipe the area with a cloth dampened with a suitable solvent (e.g.,

ethanol or isopropanol) to decontaminate the surface. Work from the outer edge of the spill

towards the center.

Collect Waste: Place all contaminated materials (absorbent pads, gloves, etc.) into a sealed

bag or container labeled as hazardous waste.

Final Decontamination: Wipe the spill area again with the decontaminating solvent.

Doff PPE: Remove PPE carefully to avoid self-contamination and dispose of it as hazardous

waste.

Wash Hands: Wash hands thoroughly with soap and water.

Disposal Plan
All waste contaminated with Csf1R-IN-8, including unused compound, solutions, contaminated

lab supplies (e.g., pipette tips, tubes, gloves, and gowns), should be disposed of as hazardous

chemical waste. Follow all local, state, and federal regulations for hazardous waste disposal.

Do not dispose of Csf1R-IN-8 down the drain or in the regular trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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